Cas no 1314130-74-9 (7-Ethylnaphthalen-2-ol)

• Product Name: 7-Ethylnaphthalen-2-ol
• CAS No: 1314130-74-9
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 5741652
• PubChem ID: 21845811
• Update Time: 2025-08-03

7-Ethylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-715859
• 7-ethylnaphthalen-2-ol
• 7-ethyl-2-naphthalenol
• SCHEMBL2221672
• 1314130-74-9
• JBXFALYHFAZOTL-UHFFFAOYSA-N
• 2-Naphthalenol, 7-ethyl-
• 7-Ethylnaphthalen-2-ol

• Inchi： 1S/C12H12O/c1-2-9-3-4-10-5-6-12(13)8-11(10)7-9/h3-8,13H,2H2,1H3
• InChI Key： JBXFALYHFAZOTL-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC(CC)=CC=2C=1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 7-Ethylnaphthalen-2-ol

Comprehensive Overview of 7-Ethylnaphthalen-2-ol (CAS No. 1314130-74-9): Properties, Applications, and Industry Insights

7-Ethylnaphthalen-2-ol (CAS No. 1314130-74-9) is a specialized organic compound belonging to the naphthalene derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across pharmaceuticals, agrochemicals, and material science. With the increasing demand for high-performance intermediates in synthetic chemistry, 7-Ethylnaphthalen-2-ol has emerged as a key building block for researchers and industrial chemists alike.

The molecular formula of 7-Ethylnaphthalen-2-ol is C₁₂H₁₂O, featuring an ethyl group at the 7-position and a hydroxyl group at the 2-position of the naphthalene ring. This specific substitution pattern contributes to its enhanced solubility in organic solvents compared to unsubstituted naphthols, making it particularly valuable in formulation chemistry. Recent studies have highlighted its potential as a fluorescence probe in biochemical assays, aligning with the growing interest in molecular imaging technologies.

In the pharmaceutical sector, 7-Ethylnaphthalen-2-ol serves as a crucial intermediate for the synthesis of biologically active compounds. Its structural motif appears in several drug candidates targeting inflammatory pathways, reflecting the current industry focus on anti-inflammatory therapeutics. The compound's ability to undergo various electrophilic substitution reactions makes it particularly valuable for medicinal chemistry applications, where molecular diversification is often required during lead optimization stages.

From an industrial perspective, the synthesis of 7-Ethylnaphthalen-2-ol typically involves Friedel-Crafts alkylation of 2-naphthol, followed by purification through column chromatography or recrystallization. Recent advancements in green chemistry have prompted investigations into more sustainable production methods, including catalytic processes that minimize waste generation. These developments respond to the increasing market demand for environmentally friendly synthetic approaches.

The compound's physical properties include a melting point range of 85-88°C and characteristic UV absorption maxima at 225 nm and 275 nm. These spectral features make 7-Ethylnaphthalen-2-ol particularly useful in analytical chemistry applications, especially in HPLC method development where it can serve as a reference standard. Its stability under normal storage conditions (recommended at 2-8°C in airtight containers) ensures consistent performance in various applications.

Emerging research suggests potential applications of 7-Ethylnaphthalen-2-ol in organic electronics, particularly as a component in charge transport materials. This aligns with the booming interest in flexible electronics and OLED technologies, where naphthalene derivatives often demonstrate favorable electronic properties. The compound's ability to form stable complexes with certain metal ions also opens possibilities in sensor development, addressing current needs in environmental monitoring technologies.

Quality control of 7-Ethylnaphthalen-2-ol typically involves GC-MS analysis and 1H NMR spectroscopy to verify purity and structural integrity. The commercial availability of this compound with purity levels exceeding 98% has facilitated its adoption across research laboratories. Current market trends indicate growing demand for high-purity specialty chemicals, positioning 7-Ethylnaphthalen-2-ol as a valuable material for custom synthesis services.

Safety considerations for handling 7-Ethylnaphthalen-2-ol include standard laboratory precautions such as using personal protective equipment and working in well-ventilated areas. While not classified as highly hazardous, proper chemical storage practices should be followed to maintain product integrity. These precautions align with modern laboratory safety protocols emphasizing risk minimization in chemical handling.

The future outlook for 7-Ethylnaphthalen-2-ol appears promising, with potential expansions into catalysis and polymer chemistry applications. Its structural features make it a candidate for developing novel ligand systems in transition metal catalysis, an area experiencing rapid growth. Additionally, the compound's potential as a monomer precursor for specialty polymers could open new avenues in material science innovation.

For researchers seeking alternative naphthol derivatives, 7-Ethylnaphthalen-2-ol offers distinct advantages in terms of reactivity and functional group compatibility. Its balanced hydrophobicity makes it particularly useful in phase-transfer catalysis systems, addressing current challenges in heterogeneous reaction conditions. These characteristics position the compound as a versatile tool in modern synthetic chemistry workflows.